Cas no 2551118-75-1 (tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride, Mixture of diastereomers)

• Product Name: tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride, Mixture of diastereomers
• CAS No: 2551118-75-1
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD32875360
• CID: 5656748
• PubChem ID: 155822259
• Update Time: 2025-10-21

tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27194325
• TERT-BUTYL (3-(METHYLAMINO)CYCLOBUTYL)CARBAMATE HCL
• 2551118-75-1
• tert-butyl N-[3-(methylamino)cyclobutyl]carbamate hydrochloride
• Tert-butyl N-[3-(methylamino)cyclobutyl]carbamate;hydrochloride
• AT25690
• tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride, Mixture of diastereomers

• MDL： MFCD32875360
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-8-5-7(6-8)11-4;/h7-8,11H,5-6H2,1-4H3,(H,12,13);1H
• InChI Key： GPKXDLZZIFTDLV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CC(C1)NC)=O

Computed Properties

• Exact Mass: 236.1291556g/mol
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride, Mixture of diastereomers

Comprehensive Overview of tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride (CAS No. 2551118-75-1)

The compound tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride (CAS No. 2551118-75-1) is a mixture of diastereomers that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule, characterized by its cyclobutyl backbone and tert-butyl carbamate group, is widely studied for its potential applications in drug discovery and development. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride is its role in the development of novel therapeutic agents. Researchers are increasingly focusing on cyclobutyl-containing compounds due to their conformational rigidity, which can enhance binding affinity to biological targets. The mixture of diastereomers aspect adds another layer of complexity, as each stereoisomer may exhibit distinct pharmacological properties. This has led to extensive studies on chiral separation techniques and stereoselective synthesis to isolate and evaluate individual diastereomers.

In the context of current trends, the demand for tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride aligns with the broader shift toward personalized medicine. With advancements in AI-driven drug discovery and computational chemistry, researchers are leveraging tools like molecular docking and quantum mechanics to predict the behavior of such compounds. Frequently searched terms like "cyclobutyl derivatives in drug design" and "diastereomer separation techniques" reflect the scientific community's focus on optimizing these molecules for clinical applications.

From a synthetic chemistry perspective, the preparation of tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride involves multi-step organic transformations, often requiring careful control of reaction conditions to achieve high diastereomeric purity. The tert-butyl carbamate group serves as a protective moiety for amines, a strategy commonly employed in peptide synthesis and medicinal chemistry. This compound's hydrochloride salt form enhances its stability and solubility, making it more amenable to formulation studies.

The versatility of tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride extends to its potential use in central nervous system (CNS) drug development. Given the rising prevalence of neurological disorders, there is a surge in searches for "CNS-active cyclobutyl compounds" and "blood-brain barrier permeable molecules." The methylamino group in this compound could facilitate interactions with neurotransmitter receptors, opening avenues for treating conditions like depression and Parkinson's disease.

Quality control and analytical characterization are critical aspects of working with tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These methods are particularly important given the mixture of diastereomers nature of the compound, as even minor impurities can significantly impact biological activity.

In conclusion, tert-butyl N-3-(methylamino)cyclobutylcarbamate hydrochloride (CAS No. 2551118-75-1) represents a promising scaffold in modern drug discovery. Its structural complexity, combined with the growing capabilities of computational modeling and synthetic chemistry, positions it as a molecule of interest for researchers tackling unmet medical needs. As the pharmaceutical industry continues to explore cyclobutyl-based therapeutics, this compound is likely to remain a focal point of innovation and development.